Cas no 1361521-57-4 (3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361521-57-4
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912958
• Update Time: 2025-10-31

3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-4-5-12(18-11(8)6-7-17)13-9(15)2-1-3-10(13)16/h1-5H,6H2
• InChI Key： GXZCDJBERDPKOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(CC#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile

Introduction to 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361521-57-4)

3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1361521-57-4, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of multiple chlorine atoms and a pyridine core makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile consists of a pyridine ring substituted with a chloro group at the 3-position and a 2,6-dichlorophenyl group at the 6-position. The acetonitrile moiety at the 2-position further enhances its reactivity, making it a valuable building block for further functionalization. This structural arrangement not only contributes to its chemical stability but also allows for diverse modifications, which are crucial for drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the pyridine scaffold. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer effects. The chloro substituents in 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile are particularly noteworthy, as they can influence the compound's electronic properties and interactions with biological targets. These features make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for such applications.

Recent studies have demonstrated the utility of 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile as a precursor in the synthesis of novel antifungal agents. Fungal infections are a significant concern in healthcare settings, particularly due to the rise of drug-resistant strains. The ability to develop new antifungal drugs is crucial for managing these infections effectively. The compound's unique chemical profile allows for the introduction of various functional groups that can enhance its antifungal activity.

The agrochemical industry has also shown interest in 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile due to its potential as a precursor for crop protection agents. Pesticides and herbicides are essential for ensuring food security, but their overuse can lead to environmental concerns. By developing more selective and efficient agrochemicals, researchers can minimize these impacts while maintaining productivity. The compound's reactivity makes it suitable for generating derivatives with tailored biological activities.

From a synthetic chemistry perspective, 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile offers several advantages as an intermediate. Its structural complexity allows for multiple points of modification, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines, where identifying novel molecular structures is key to overcoming resistance and improving therapeutic outcomes.

The use of computational methods has further enhanced the understanding of 3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile's potential applications. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. These insights help guide experimental design and optimize synthetic routes. By integrating experimental data with computational predictions, researchers can accelerate the development of new bioactive molecules.

In conclusion,3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361521-57-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic possibilities,3-Chloro-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile is likely to play an increasingly important role in addressing global health challenges.